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Compound of Interest

Compound Name: 4-aminopyridine-3-sulfonic Acid

Cat. No.: B1272050

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of 4-
aminopyridine-3-sulfonic acid. Due to the limited availability of specific quantitative solubility
data in publicly accessible literature, this document focuses on qualitative solubility information
inferred from related compounds and synthesis procedures. Furthermore, it offers a detailed
experimental protocol for researchers to determine the precise solubility in various solvents,
addressing a critical need for professionals in drug development and chemical research.

Physicochemical Properties

Before delving into solubility, a summary of the key physicochemical properties of 4-
aminopyridine-3-sulfonic acid is presented in Table 1.

Property Value Source

Molecular Formula C5H6N203S (1121314151161 71181
Molecular Weight 174.18 g/mol [21[81[9]

CAS Number 29452-57-1 (1121131411511 7]
Melting Point 320°C [8]

Predicted XLogP3 -0.5 9]
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Qualitative Solubility of 4-aminopyridine-3-sulfonic
acid

While specific quantitative solubility data for 4-aminopyridine-3-sulfonic acid is not readily
available in the cited literature, a qualitative assessment can be made based on its chemical
structure and information from related compounds. The presence of both a basic amino group
and an acidic sulfonic acid group suggests zwitterionic character, which typically leads to

higher solubility in polar protic solvents like water, especially at certain pH values, and lower
solubility in nonpolar organic solvents.

Table 2 summarizes the inferred and predicted solubility of 4-aminopyridine-3-sulfonic acid.
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Solvent

Predicted/Inferred
Solubility

Rationale/Evidence

Water

Soluble, likely pH-dependent

The presence of the highly
polar sulfonic acid and amino
groups suggests good water
solubility. Patent literature
describes crystallization from
water, implying solubility in hot
water and lower solubility upon
cooling.[10][11]

Ethanol

Sparingly soluble to soluble

The related compound 4-
aminopyridine is soluble in
ethanol (~30 mg/mL).[12] The
addition of the sulfonic acid
group may increase polarity
and could either increase or
decrease solubility depending

on the specific interactions.

Methanol

Sparingly soluble to soluble

Similar to ethanol, methanol is
a polar protic solvent and is
expected to solubilize the

Compound to some extent.

4-aminopyridine is soluble in
DMSO (~30 mg/mL).[12]

Dimethyl Sulfoxide (DMSO) Soluble DMSO is a strong polar aprotic
solvent capable of dissolving a
wide range of compounds.
4-aminopyridine is soluble in
DMF (~30 mg/mL).[12] Similar

Dimethylformamide (DMF) Soluble

to DMSO, DMF is a polar

aprotic solvent.

Acetone

Sparingly soluble to insoluble

Acetone is less polar than the
above solvents and is less

likely to effectively solvate the
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zwitterionic form of the

molecule.

As a nonpolar aromatic
solvent, toluene is not

Toluene Insoluble expected to dissolve the highly
polar 4-aminopyridine-3-
sulfonic acid.[10][11]

Hexane is a nonpolar aliphatic
Hexane Insoluble solvent and is not expected to

dissolve the compound.

Experimental Protocol: Determination of Equilibrium
Solubility (Shake-Flask Method)

To obtain precise quantitative solubility data, the following experimental protocol, based on the
widely accepted shake-flask method, is recommended.

1. Materials and Equipment:

* 4-aminopyridine-3-sulfonic acid (solid)

e Selected solvents (e.g., water, ethanol, DMSO)

¢ Analytical balance

 Vials with screw caps

o Constant temperature shaker bath or incubator

e Centrifuge

e Syringes and syringe filters (e.g., 0.22 um PTFE or PVDF)

o Volumetric flasks
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e High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-
Vis) or a UV-Vis spectrophotometer.

2. Procedure:
e Preparation of Saturated Solutions:

o Add an excess amount of solid 4-aminopyridine-3-sulfonic acid to a vial containing a
known volume of the selected solvent. The excess solid is crucial to ensure that
equilibrium with the solid phase is achieved.

o Seal the vials tightly to prevent solvent evaporation.

o Place the vials in a constant temperature shaker bath set to the desired temperature (e.g.,
25°C).

o Agitate the vials for a predetermined period (e.g., 24-72 hours) to allow the system to
reach equilibrium. A preliminary kinetics study can determine the optimal time required to
reach equilibrium.

o Sample Collection and Preparation:

o After the equilibration period, allow the vials to stand undisturbed at the constant
temperature to allow the excess solid to settle.

o Carefully withdraw a known volume of the supernatant using a syringe.

o Immediately filter the collected supernatant through a syringe filter into a clean vial to
remove all undissolved solids.

o Dilute the filtered solution with a known volume of a suitable solvent to bring the
concentration within the linear range of the analytical method.

e Quantification:

o Analyze the diluted samples using a validated analytical method, such as HPLC or UV-Vis
spectrophotometry.
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o Prepare a calibration curve using standard solutions of 4-aminopyridine-3-sulfonic acid
of known concentrations.

o Determine the concentration of the saturated solution from the calibration curve, taking
into account the dilution factor.

4. Data Reporting:
» Report the solubility as mg/mL or mol/L at the specified temperature.
o Perform the experiment in triplicate to ensure the reproducibility of the results.

Visualizations
Synthesis of 4-aminopyridine-3-sulfonic acid

The following diagram illustrates a plausible synthetic route for 4-aminopyridine-3-sulfonic
acid, which involves the sulfonation of 4-aminopyridine.

4-Aminopyridine
Sulfonating Agent
(e.g., Oleum)

Electrophilic
Aromatic 4-Aminopyridine-3-sulfonic acid
Substitution

Click to download full resolution via product page

Caption: Synthesis of 4-aminopyridine-3-sulfonic acid.

Experimental Workflow for Solubility Determination

The diagram below outlines the key steps in the experimental workflow for determining the
solubility of 4-aminopyridine-3-sulfonic acid using the shake-flask method.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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